Cas no 1062134-25-1 (tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate
• CAS No: 1062134-25-1
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• MDL: MFCD12032220
• CID: 5085500
• PubChem ID: 121223597
• Update Time: 2025-05-23

tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-methyl-5-nitropyridin-2-yl)carbamate
• tert-butyl-N-(6-methyl-5-nitropyridin-2-yl) carbamate
• tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate
• (6-Methyl-5-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester
• F74629
• 1062134-25-1
• MFCD12032220
• 2-(Boc-amino)-6-methyl-5-nitropyridine
• DB-199938
• Tert-butyl 6-methyl-5-nitropyridin-2-ylcarbamate
• EN300-12442729
• 6-Methyl-5-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester

• MDL： MFCD12032220
• Inchi： 1S/C11H15N3O4/c1-7-8(14(16)17)5-6-9(12-7)13-10(15)18-11(2,3)4/h5-6H,1-4H3,(H,12,13,15)
• InChI Key： VSNSCGBZXFVXBR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C)N=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.106
• Monoisotopic Mass: 253.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97

Additional information on tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate

tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 1062134-25-1, known as tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into its properties, synthesis, and recent advancements in its utilization.

The molecular structure of tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate consists of a pyridine ring substituted with a methyl group at position 6, a nitro group at position 5, and a tert-butyl carbamate group at position 2. This arrangement imparts the compound with distinctive electronic and steric properties, making it suitable for diverse chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical and agrochemical sectors.

One of the key aspects of this compound is its stability under various reaction conditions. Researchers have demonstrated that the presence of the nitro group enhances the compound's reactivity towards nucleophilic substitutions, while the tert-butyl group provides steric protection to sensitive functional groups. This dual functionality has been exploited in the development of novel synthetic pathways for complex molecules.

In terms of synthesis, tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate can be prepared via a multi-step process involving nucleophilic aromatic substitution and carbamate formation. The reaction typically begins with the nitration of a methyl-substituted pyridine derivative, followed by substitution at the 2-position with a tert-butyl carbamate group. Optimization of reaction conditions has led to higher yields and improved purity, making this compound more accessible for large-scale applications.

The application of this compound extends beyond traditional chemical synthesis. Recent findings suggest that it may serve as a precursor for developing advanced materials with tailored properties. For instance, its incorporation into polymer matrices has shown promise in enhancing thermal stability and mechanical strength. Additionally, ongoing research explores its potential as a building block for constructing bio-inspired materials with applications in drug delivery systems.

In conclusion, tert-butyl N-(6-methyl-5-nitropyridin-2-yl)carbamate stands out as a versatile molecule with wide-ranging applications. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new avenues for its use, this compound is poised to play an even more critical role in advancing scientific and industrial endeavors.